![molecular formula C11H13NO4 B554550 N-Cbz-d-alanine CAS No. 26607-51-2](/img/structure/B554550.png)
N-Cbz-d-alanine
Overview
Description
N-Cbz-D-alanine is the Cbz-protected form of D-Alanine . D-Alanine is an amino acid that is commonly found in bacteria, such as Streptococcus faecalis. It is essential for the biosynthesis of peptidoglycan crosslinking sub-units that are used for bacterial cell walls .
Synthesis Analysis
This compound can be synthesized through a two-stage process . In the first stage, D-Alanine and benzyl chloroformate react with sodium hydroxide in water at 0 - 20°C. In the second stage, the reaction mixture is treated with hydrogen chloride in water, adjusting the pH to 4 - 5 . The resulting product is (2R)-2-{[(benzyloxy)carbonyl]amino}propanoic acid, which is obtained in 89% yield as a white solid .
Molecular Structure Analysis
The molecular formula of this compound is C11H13NO4 . The molecular weight is 223.22 g/mol .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For example, it can be used in the synthesis of 4’-N-Cbz-pradimic acid from pradimicin A . The sterically hindered alanine-amide bond of pradimicin A was successfully cleaved via less hindered primary amide by treatment with NOBF4 in eight steps to afford practical yield of 4’-N-Cbz-pradimic acid .
Physical And Chemical Properties Analysis
This compound is a white to off-white solid . Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol .
Scientific Research Applications
N-Cbz-D-alanine and related compounds are effective inactivators of serine peptidases such as elastase and chymotrypsin, showing potential for therapeutic applications (Lamden & Bartlett, 1983).
It plays a role in the stereoselective synthesis of antibacterial agents, such as 3-fluoro-d-alanine, demonstrating its importance in developing new antibiotics (Bravo et al., 1997).
This compound is involved in studies related to the metabolism and therapeutic potential of D-alanine, particularly in the context of schizophrenia treatment (Horio et al., 2009).
It is used in the synthesis of complex amino acid derivatives, such as in the reaction of trimethylsilylamines with N-Cbz-L-serine-β-lactone, contributing to the development of new biochemical tools (Ratemi & Vederas, 1994).
This compound derivatives are used in asymmetric synthesis approaches, as demonstrated in the production of N-α-fmoc-N-δ-boc-α-methyl-D-ornithine, highlighting its role in peptide synthesis (Shrader & Marlowe, 1995).
It is also relevant in the study of enzymatic activities and substrate specificity, such as in the case of microbial transglutaminase, offering insights into enzyme function and potential applications in food and pharmaceuticals (Tagami et al., 2009).
This compound is involved in research on peptide bond synthesis, indicating its utility in understanding enzyme-catalyzed peptide formation (Morihara & Oka, 1981).
Mechanism of Action
Target of Action
N-Cbz-d-alanine, also known as (2R)-2-{[(benzyloxy)carbonyl]amino}propanoic acid, is a Cbz-protected form of D-Alanine . D-Alanine is an amino acid that is commonly found in bacteria, such as Streptococcus faecalis . It is essential for the biosynthesis of peptidoglycan crosslinking sub-units that are used for bacterial cell walls .
Mode of Action
The Cbz protecting group in this compound protects amines as less reactive carbamates in organic synthesis . The mechanism involves the nucleophilic amine attacking the highly reactive chloroformate . As chloride is the leaving group, the reaction liberates HCl and requires some base .
Biochemical Pathways
The biochemical pathway of this compound involves the protection and deprotection of amines. The protection is typically performed with Cbz-Cl either under Schotten-Baumann conditions (carbonate base) or with an organic base . The deprotection involves a reduction with H2, releasing toluene and the free carbamate . Consequently, decarboxylation to the deprotected amine is very much favored, particularly at elevated temperatures .
Pharmacokinetics
The Cbz group is stable to bases and acids, which could impact the compound’s absorption, distribution, metabolism, and excretion .
Result of Action
The result of the action of this compound is the protection of amines as less reactive carbamates, which is particularly important for peptide synthesis . The deprotection results in the release of toluene and the free carbamate .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and pH. The Cbz protecting group is stable to bases and acids , and the deprotection process is favored at elevated temperatures . Therefore, the compound’s action, efficacy, and stability can be influenced by these environmental conditions.
Future Directions
properties
IUPAC Name |
(2R)-2-(phenylmethoxycarbonylamino)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-8(10(13)14)12-11(15)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)(H,13,14)/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYRGLVWXHJRKMT-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.